Cas no 126086-72-4 (3-bromo-N-(propan-2-yl)aniline)

• Product Name: 3-bromo-N-(propan-2-yl)aniline
• CAS No: 126086-72-4
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 858543
• PubChem ID: 23291934
• Update Time: 2025-05-25

3-bromo-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-3-broMoaniline
• (3-Bromophenyl)isopropylamine
• 3-bromo-N-isopropyl-aniline
• GOYKMCQGGDXHGB-UHFFFAOYSA-N
• 3-bromo-N-(propan-2-yl)aniline

• Inchi： 1S/C9H12BrN/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
• InChI Key： GOYKMCQGGDXHGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 12

Additional information on 3-bromo-N-(propan-2-yl)aniline

Comprehensive Overview of 3-bromo-N-(propan-2-yl)aniline (CAS No. 126086-72-4): Properties, Applications, and Industry Insights

3-bromo-N-(propan-2-yl)aniline, identified by its CAS number 126086-72-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated aniline derivative features a unique molecular structure, combining a bromine substituent with an isopropylamino group on the benzene ring. Its chemical formula C9H12BrN and molecular weight 214.10 g/mol make it a valuable intermediate in synthetic chemistry. The compound's distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions, contribute to its versatility in various applications.

In recent years, 3-bromo-N-(propan-2-yl)aniline has gained attention for its role in developing novel pharmaceutical intermediates and crop protection agents. Researchers particularly value its potential in creating selective kinase inhibitors, a hot topic in cancer drug discovery. The compound's bromine moiety offers excellent reactivity for cross-coupling reactions, making it indispensable in modern palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These attributes align with current industry demands for efficient small molecule synthesis in drug development pipelines.

The synthesis of CAS 126086-72-4 typically involves bromination of N-isopropylaniline under controlled conditions, followed by purification through column chromatography or recrystallization. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry ensures high purity (>98%), meeting stringent requirements for research applications. Storage recommendations include protection from light at 2-8°C in airtight containers, maintaining stability for extended periods. These handling protocols reflect growing industry emphasis on compound integrity and reproducible research results.

Market trends indicate rising demand for 3-bromo-N-(propan-2-yl)aniline in contract research organizations and academic laboratories. The compound's utility in structure-activity relationship (SAR) studies and medicinal chemistry optimization positions it as a strategic material for drug discovery programs. Recent patent literature reveals its incorporation in heterocyclic compound libraries targeting neurological disorders and metabolic diseases. This aligns with increased R&D investment in precision medicine and personalized therapeutics, addressing frequent search queries about next-generation drug development.

Environmental and safety considerations for 126086-72-4 follow standard laboratory protocols for brominated aromatic compounds. Proper PPE including gloves and goggles is recommended during handling. The compound's biodegradability profile and ecotoxicological data meet current green chemistry standards, responding to industry concerns about sustainable synthesis. These aspects resonate with trending searches for eco-friendly chemical solutions and responsible research practices in the scientific community.

Future applications of 3-bromo-N-(propan-2-yl)aniline may expand into material science and organic electronics, leveraging its electron-rich aromatic system for advanced functional materials. Ongoing research explores its potential as a building block for OLED materials and conductive polymers, addressing popular inquiries about organic semiconductor development. The compound's structural flexibility allows diverse molecular modifications, making it relevant for emerging technologies in energy storage and sensor applications.

Quality assurance protocols for CAS 126086-72-4 emphasize batch-to-batch consistency through rigorous analytical testing. Suppliers typically provide comprehensive certificates of analysis including residual solvent profiles and heavy metal content, addressing laboratory concerns about reagent purity. These practices support the compound's use in GLP-compliant research and regulatory submissions, crucial for pharmaceutical applications. The availability of custom synthesis scales from milligram to kilogram quantities accommodates diverse research needs from early discovery to process chemistry stages.

Comparative analyses with similar brominated anilines highlight 3-bromo-N-(propan-2-yl)aniline's superior reactivity profile and synthetic versatility. Its balanced lipophilicity (predicted LogP ~2.8) and steric properties make it particularly valuable for designing bioactive molecules with optimized ADME characteristics. These features answer frequent researcher questions about molecular property optimization and lead compound selection in drug discovery workflows.

The global supply chain for 126086-72-4 demonstrates robust availability through specialized fine chemical distributors, with stringent quality control measures ensuring reliable access for researchers. Recent advancements in catalytic bromination methods have improved the compound's manufacturing efficiency, reducing production costs while maintaining high purity standards. These developments respond to market demands for cost-effective research chemicals without compromising performance, a common concern in academic funding discussions.

In conclusion, 3-bromo-N-(propan-2-yl)aniline (CAS 126086-72-4) represents a strategically important building block in modern organic synthesis. Its unique combination of chemical reactivity, structural features, and application versatility positions it as a valuable tool for researchers across multiple disciplines. As scientific inquiry continues to explore novel molecular architectures and functional materials, this compound will likely maintain its relevance in cutting-edge research and industrial applications.